Cas no 223407-19-0 ((3R)-3-aminopyrrolidin-2-one;hydrochloride)

• Product name: (3R)-3-aminopyrrolidin-2-one;hydrochloride
• CAS No: 223407-19-0
• MF: C₄H₉ClN₂O
• MW: 136.580059766769
• MDL: MFCD14635509
• CID: 1039812
• PubChem ID: 67280940

(3R)-3-aminopyrrolidin-2-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-2-Pyrrolidinone hydrochloride
• (3R)-3-aminopyrrolidin-2-one,hydrochloride
• (R)-3-Amino-2-pyrrolidone Hydrochloride
• (R)-3-aminopyrrolidin-2-one hydrochloride
• (R)-3-AMINO-2-PYRROLIDINONE HCL
• (R)-3-Amino-pyrrolidin-2-one hydrochloride
• (R)-3-Aminopyrrolidin-2-one HCl
• (R)-3-Amino-2-pyrrolidinone hydrochloride
• QRKDBIIHVIKHJQ-AENDTGMFSA-N
• 1294AB
• NE64043
• (S)-3-Amino-2-pyrrolidinoneHydrochloride
• AB0073754
• AX8238119
• (3R)-3-aminopyrrolidin-2-one hydrochl
• (3R)-3-aminopyrrolidin-2-one;hydrochloride
• AS-35765
• AM20130022
• (3R)-3-aminopyrrolidin-2-one hydrochloride
• CS-0094049
• DB-327983
• A878600
• MFCD14635509
• 223407-19-0
• AKOS016843398
• (3R)-3-Aminopyrrolidin-2-one--hydrogen chloride (1/1)
• AC-29229
• (R)-3-Amino-2-pyrrolidoneHydrochloride
• DTXSID00736771
• SCHEMBL2114066
• (R)-3-Amino-pyrrolidin-2-one hydrochloride, AldrichCPR

• MDL： MFCD14635509
• Inchi： 1S/C4H8N2O.ClH/c5-3-1-2-6-4(3)7;/h3H,1-2,5H2,(H,6,7);1H/t3-;/m1./s1
• InChI Key： QRKDBIIHVIKHJQ-AENDTGMFSA-N
• SMILES： Cl[H].O=C1[C@@]([H])(C([H])([H])C([H])([H])N1[H])N([H])[H]

Computed Properties

• Exact Mass: 136.04000
• Monoisotopic Mass: 136.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 91.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1

Experimental Properties

• PSA: 55.12000
• LogP: 0.66470

(3R)-3-aminopyrrolidin-2-one;hydrochloride Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on (3R)-3-aminopyrrolidin-2-one;hydrochloride

Introduction to (3R)-3-aminopyrrolidin-2-one Hydrochloride (CAS No. 223407-19-0)

(3R)-3-aminopyrrolidin-2-one hydrochloride, identified by its Chemical Abstracts Service (CAS) number 223407-19-0, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to the pyrrolidinone class, which has garnered considerable attention due to its versatile applications in medicinal chemistry. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong> stereochemistry of (3R)-3-aminopyrrolidin-2-one hydrochloride is particularly noteworthy, as the (3R) configuration plays a crucial role in determining its biological activity. In recent years, there has been a growing interest in chiral compounds due to their selective interactions with biological targets. The (3R) enantiomer has shown promising properties in preclinical studies, particularly in the development of enzyme inhibitors and receptor modulators.

One of the most compelling aspects of (3R)-3-aminopyrrolidin-2-one hydrochloride is its potential in the treatment of neurological disorders. Research has demonstrated that this compound can interact with specific neurotransmitter receptors, potentially offering therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The< strong> amine group at the 3-position provides a site for further functionalization, allowing chemists to design derivatives with enhanced pharmacological properties.

In addition to its neurological applications, (3R)-3-aminopyrrolidin-2-one hydrochloride has shown promise in the development of anti-inflammatory agents. Studies have indicated that it can modulate key inflammatory pathways by inhibiting the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are crucial in the production of pro-inflammatory mediators, making this compound a potential candidate for treating chronic inflammatory diseases.

The< strong> hydrochloride salt form of (3R)-3-aminopyrrolidin-2-one enhances its pharmacokinetic profile by improving solubility and bioavailability. This is particularly important for oral administration, where poor solubility can significantly limit the effectiveness of a drug. The salt form also contributes to better crystalline stability, which is essential for industrial-scale production and formulation development.

Recent advancements in computational chemistry have further highlighted the potential of (3R)-3-aminopyrrolidin-2-one hydrochloride. Molecular modeling studies have revealed that this compound can bind to specific pockets on target proteins with high affinity. This knowledge has enabled the rational design of more potent and selective inhibitors, which could lead to breakthroughs in drug discovery.

The synthesis of (3R)-3-aminopyrrolidin-2-one hydrochloride involves multi-step organic reactions, often requiring advanced catalytic methods to achieve high enantioselectivity. The use of chiral auxiliaries or asymmetric catalysts is common in these processes to ensure the desired stereochemical outcome. The efficiency and scalability of these synthetic routes are critical factors that influence the commercial viability of this compound.

In conclusion, (3R)-3-aminopyrrolidin-2-one hydrochloride is a versatile and promising compound with significant applications in pharmaceutical research and drug development. Its unique stereochemistry, combined with its ability to interact with biological targets, makes it a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the treatment of various diseases.